Cas no 474-84-0 ((+)-estrone)

(+)-estrone structure
(+)-estrone structure
Product Name:(+)-estrone
CAS No:474-84-0
MF:C18H22O2
MW:270.366085529327
CID:2081314
Update Time:2025-03-26

(+)-estrone Chemical and Physical Properties

Names and Identifiers

    • (+)-estrone
    • 3-hydroxy-estra-1,3,5(10)-trien-17-one
    • estra-1,3,5(10)-trien-3-ol-17-one
    • estrone
    • folliculine
    • Oestron
    • oestrone
    • ovex
    • premarin
    • (13α)-3-Hydroxyestra-1,3,5(10)-trien-17-one
    • Lumiestrone
    • Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (13α)-
    • Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3
    • InChI Key: DNXHEGUUPJUMQT-UHFFFAOYSA-N
    • SMILES: CC12C(=O)CCC1C1CCC3C(C1CC2)=CC=C(O)C=3

Experimental Properties

  • Density: 1.164±0.06 g/cm3(Predicted)
  • Melting Point: 262-264 °C
  • Boiling Point: 445.2±45.0 °C(Predicted)
  • pka: 10.25±0.40(Predicted)
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